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Compound of Interest

Compound Name: 1,1,1-Trifluoroacetone

Cat. No.: B105887

An In-depth Technical Guide to 1,1,1-
Trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,1,1-Trifluoroacetone, a key
building block in synthetic chemistry, particularly in the development of pharmaceutical
compounds. This document outlines its chemical identity, detailed safety information, and
handling protocols to ensure its safe and effective use in a laboratory setting.

Chemical Identification

e Chemical Name: 1,1,1-Trifluoroacetone

e Synonyms: a,a,a-Trifluoroacetone, 1,1,1-Trifluoro-2-propanone, 3,3,3-Trifluoroacetone,
Methyl trifluoromethyl ketone, Trifluoromethyl methyl ketone

e CAS Number: 421-50-1[1][2][3]
e Molecular Formula: CsH3F3O[1][4]
e Molecular Weight: 112.05 g/mol [5]

e Structure:
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o InChl: 1S/C3H3F30/c1-2(7)3(4,5,6)/h1H3
o SMILES: CC(=0)C(F)(F)F

Safety Data Summary

The following tables summarize the key safety and physical property data for 1,1,1-
Trifluoroacetone, compiled from various safety data sheets.

Table 1: Physical and Chemical Properties

Property Value Source
Appearance Clear, colorless liquid [1]
Odor Pungent, chloroform-like [1]
Boiling Point 22 °C

Density 1.252 g/mL at 25 °C

Vapor Pressure 13.62 psi at 20 °C

Refractive Index n20/D 1.3

Flash Point -30 °C (-22 °F) - closed cup

Solubility Soluble in water [1]

Table 2: Hazard Identification and GHS Classification
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Hazard Class GHS Classification  Signal Word Hazard Statement
H224: Extremely
Flammable Liquids Category 1 Danger flammable liquid and
vapor.
i H314: Causes severe
Skin )
] o Category 1B Danger skin burns and eye
Corrosion/Irritation
damage.[2]
H314: Causes severe
Serious Eye ]
o Category 1 Danger skin burns and eye
Damage/Eye Irritation
damage.[2]
) H412: Harmful to
Aquatic Hazard . .
Category 3 - aquatic life with long

(Chronic)

lasting effects.

Table 3: Personal Protective Equipment (PPE) and Storage
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Condition

Recommendation

Source

Eye/Face Protection

Eyeshields, Face shield

Skin Protection

Protective gloves, Protective

clothing

[6]

Respiratory Protection

Use only under a chemical
fume hood.[2] Dust mask type
N95 (US) where risk
assessment shows air-
purifying respirators are

appropriate.

Storage Temperature

2-8°C, Refrigerated

[2]

Storage Conditions

Keep away from heat, sparks
and flame. Keep under
nitrogen. Protect from
moisture. Keep container
tightly closed in a dry and well-

ventilated place.[2]

Experimental Protocols: Safe Handling and Use

Given the hazardous nature of 1,1,1-Trifluoroacetone, strict adherence to safety protocols is

mandatory.

General Handling:

Use non-sparking tools.[2]

Avoid all personal contact, including inhalation.[7]

Wear protective clothing, gloves, and eye/face protection.[7]
Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Ground all metal parts of equipment to prevent static discharge.[2]
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» Do not allow clothing wet with the material to stay in contact with skin.[7]

First Aid Measures:

Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.[6]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.
Fire Fighting Measures:
» Extinguishing Media: Use COz3, dry chemical, or foam.[2]

e Hazards: Liquid and vapor are highly flammable.[7] Containers may rupture due to pressure
buildup under fire conditions.[7] Combustion products include carbon dioxide, hydrogen
fluoride, and other toxic fumes.[7]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1,1,1-
Trifluoroacetone from receipt to disposal.
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Caption: Workflow for Safe Handling of 1,1,1-Trifluoroacetone.

This guide is intended to provide essential information for the safe handling and use of 1,1,1-
Trifluoroacetone. Users should always consult the most recent and complete Safety Data
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Sheet provided by their supplier before use and ensure that a thorough risk assessment is
conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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